Cas no 15019-28-0 (Butane, 1-bromo-2,3-dimethyl-, (R)-)

Butane, 1-bromo-2,3-dimethyl-, (R)- structure
15019-28-0 structure
Product Name:Butane, 1-bromo-2,3-dimethyl-, (R)-
CAS No:15019-28-0
MF:C6H13Br
MW:165.071421384811
CID:1325529
PubChem ID:101658534
Update Time:2025-04-20

Butane, 1-bromo-2,3-dimethyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • Butane, 1-bromo-2,3-dimethyl-, (R)-
    • SCHEMBL23563389
    • 15019-28-0
    • (R)-1-bromo-2,3-dimethylbutane
    • DTXSID101294897
    • Inchi: 1S/C6H13Br/c1-5(2)6(3)4-7/h5-6H,4H2,1-3H3/t6-/m0/s1
    • InChI Key: CNNUHHAUPSXEKI-LURJTMIESA-N
    • SMILES: BrC[C@H](C)C(C)C

Computed Properties

  • Exact Mass: 164.02006g/mol
  • Monoisotopic Mass: 164.02006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 41.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0Ų
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